Cas no 2034523-78-7 (2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide)

• Product Name: 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide
• CAS No: 2034523-78-7
• MF: C₂₀H₁₉F₂N₅O₃S
• MW: 447.458369493485
• CID: 5379100
• Update Time: 2025-08-04

2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide

• Inchi： 1S/C20H19F2N5O3S/c21-16-7-4-8-17(22)20(16)31(29,30)23-10-9-19(28)26-11-15(12-26)27-13-18(24-25-27)14-5-2-1-3-6-14/h1-8,13,15,23H,9-12H2
• InChI Key： OEKKPYJUDCQCSW-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(=O)N2CC(N3C=C(C4=CC=CC=C4)N=N3)C2)(=O)=O)=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide

2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide: A Promising Compound in the Field of Medicinal Chemistry

2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide (CAS No. 2034523-78-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide is characterized by a 2,6-difluorobenzene core, a sulfonamide group, and a 3-(4-phenyltriazol-1-yl)azetidine moiety. The presence of these functional groups imparts the compound with a high degree of chemical stability and biological activity. The fluorine atoms on the benzene ring enhance the lipophilicity and metabolic stability of the molecule, while the sulfonamide group contributes to its pharmacological profile by interacting with specific biological targets.

Recent studies have highlighted the potential of 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide has also shown promise in cancer therapy. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition offers a potential advantage over broad-spectrum chemotherapeutic agents that can cause significant toxicity to healthy cells.

The pharmacokinetic properties of 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propyl]benzenesulfonamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile and minimal drug-drug interactions further enhance its potential as a therapeutic agent.

To further explore the therapeutic potential of 2,6-difluoro-N-[3-oxo-3-[3-(4-phenyltriazol-1-yl)azetidine-1-yl)propyl]benzenesulfonamide, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various conditions, including inflammatory diseases and cancer. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2,6-difluoro-N-[3-oxo-3-[3-(4 strong>-< strong >phenyltriazo l - 1 - y l ) azeti d ine - 1 - y l ) pro pyl ] benzene sul fo n am ide (CAS No. 2034523 - 78 - 7) represents a promising compound with diverse therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in the field of medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and potential clinical benefits, it holds great promise for improving patient outcomes in various disease states.